Cas no 81115-47-1 (1H-Indazole-6-carboxylic acid, 5-nitro-)

• Product Name: 1H-Indazole-6-carboxylic acid, 5-nitro-
• CAS No: 81115-47-1
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 4197805
• PubChem ID: 21137147
• Update Time: 2025-04-24

1H-Indazole-6-carboxylic acid, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-6-carboxylic acid, 5-nitro-
• 5-Nitro-1H-indazole-6-carboxylic acid
• 5-nitro-1H-indazole-6-carboxylicacid
• 81115-47-1

• Inchi： 1S/C8H5N3O4/c12-8(13)5-2-6-4(3-9-10-6)1-7(5)11(14)15/h1-3H,(H,9,10)(H,12,13)
• InChI Key： VHRWGASEOBURCL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C(C(O)=O)=C2)C=N1

Computed Properties

• Exact Mass: 207.02800565Da
• Monoisotopic Mass: 207.02800565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų